Cas no 668972-75-6 (Acetic acid, [[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]amino]oxo-, ethylester)

• Product Name: Acetic acid, [[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]amino]oxo-, ethylester
• CAS No: 668972-75-6
• MF: C₁₃H₁₃NO₆
• MW: 279.245424032211
• CID: 1718974
• Update Time: 2024-11-27

Acetic acid, [[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]amino]oxo-, ethylester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]amino]oxo-, ethylester
• Acetic acid, 2-[[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]amino]-2-oxo-, ethyl ester

• Inchi： 1S/C13H13NO6/c1-2-18-13(17)12(16)14-6-9(15)8-3-4-10-11(5-8)20-7-19-10/h3-5H,2,6-7H2,1H3,(H,14,16)
• InChI Key： BLCNLBOPHLNUQF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NCC(C1=CC=C2OCOC2=C1)=O)=O

Computed Properties

• Exact Mass: 279.07429

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• PSA: 90.93
• pka: 10.60±0.46(Predicted)